Cas no 1443987-59-4 (potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate)

• Product Name: potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate
• CAS No: 1443987-59-4
• MF: C₁₇H₁₂KN₃O₂
• MW: 329.394384384155
• CID: 5044122
• PubChem ID: 71758519
• Update Time: 2025-09-23

potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• potassium 3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enoate
• potassium;(E)-3-(1-phenyl-3-pyridin-3-ylpyrazol-4-yl)prop-2-enoate
• potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate

• Inchi： 1S/C17H13N3O2.K/c21-16(22)9-8-14-12-20(15-6-2-1-3-7-15)19-17(14)13-5-4-10-18-11-13;/h1-12H,(H,21,22);/q;+1/p-1/b9-8+;
• InChI Key： WVWCTDCWRWTLEA-HRNDJLQDSA-M
• SMILES： [K+].[O-]C(/C=C/C1=CN(C2C=CC=CC=2)N=C1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Topological Polar Surface Area: 70.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate

Research Brief on Potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate (CAS: 1443987-59-4)

Potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate (CAS: 1443987-59-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and pyridine moieties, exhibits potential therapeutic properties, particularly in the modulation of inflammatory pathways and kinase inhibition. Recent studies have explored its synthesis, pharmacological activity, and potential applications in drug development.

The compound's structure, featuring a potassium salt of a prop-2-enoate derivative, suggests enhanced solubility and bioavailability, which are critical factors for its pharmacokinetic profile. Researchers have focused on optimizing its synthesis to improve yield and purity, as these parameters are essential for subsequent preclinical and clinical evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity.

In vitro studies have demonstrated that potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate exhibits significant inhibitory activity against specific kinases implicated in inflammatory and oncogenic pathways. These findings position the compound as a promising candidate for further development as a targeted therapy. Additionally, its mechanism of action appears to involve the modulation of cellular signaling pathways, which could have broad implications for treating diseases such as rheumatoid arthritis and certain cancers.

Recent preclinical evaluations have further elucidated the compound's safety and efficacy profiles. Animal models have shown favorable pharmacokinetic properties, including adequate tissue penetration and a manageable toxicity profile. These results support the potential for advancing the compound into early-phase clinical trials. However, further studies are required to address challenges such as metabolic stability and potential off-target effects.

The broader implications of this research extend to the development of structurally related compounds. By leveraging the insights gained from studying potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate, researchers aim to design derivatives with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into therapeutic applications.

In conclusion, potassium 3-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity underscore its potential as a lead compound for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address any remaining challenges in its development pathway.